Cas no 920218-05-9 (N-(2,2-dimethoxyethyl)-N'-(propan-2-yl)ethanediamide)

• Product name: N-(2,2-dimethoxyethyl)-N'-(propan-2-yl)ethanediamide
• CAS No: 920218-05-9
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• CID: 5362967

N-(2,2-dimethoxyethyl)-N'-(propan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2,2-Dimethoxyethyl)-N2-(1-methylethyl)ethanediamide
• N-(2,2-dimethoxyethyl)-N'-(propan-2-yl)ethanediamide

• Inchi： 1S/C9H18N2O4/c1-6(2)11-9(13)8(12)10-5-7(14-3)15-4/h6-7H,5H2,1-4H3,(H,10,12)(H,11,13)
• InChI Key： VVUHNYIQLBESGF-UHFFFAOYSA-N
• SMILES： C(NCC(OC)OC)(=O)C(NC(C)C)=O

Experimental Properties

• Density: 1.078±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.74±0.46(Predicted)

Additional information on N-(2,2-dimethoxyethyl)-N'-(propan-2-yl)ethanediamide

Comprehensive Overview of N-(2,2-dimethoxyethyl)-N'-(propan-2-yl)ethanediamide (CAS No. 920218-05-9): Properties, Applications, and Industry Insights

N-(2,2-dimethoxyethyl)-N'-(propan-2-yl)ethanediamide (CAS No. 920218-05-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This diamide derivative features a 2,2-dimethoxyethyl group and an isopropyl moiety, which contribute to its solubility and reactivity. Researchers are increasingly exploring its potential as a bioactive intermediate or chelating agent, particularly in drug discovery programs targeting metabolic disorders.

The compound's ethanediamide backbone provides versatility for structural modifications, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its role in developing sustainable agrochemicals, aligning with the global push for green chemistry solutions. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for reproducibility in preclinical research.

In material science, CAS 920218-05-9 demonstrates potential as a ligand precursor for metal-organic frameworks (MOFs), addressing growing interest in porous materials for gas storage applications. Its dimethoxyethyl segment enhances compatibility with polar solvents, a property leveraged in formulation chemistry. Safety data sheets indicate favorable environmental profiles, meeting REACH compliance standards for industrial use.

Market analysts note rising demand for such multifunctional intermediates in Asia-Pacific pharmaceutical hubs. The compound's scalable synthesis route – typically involving amide coupling between ethanedioic acid derivatives and isopropylamine – supports cost-effective production. Patent landscapes reveal applications in controlled-release formulations, particularly for nutraceutical delivery systems.

Thermal stability studies (DSC/TGA) show decomposition above 200°C, suggesting utility in high-temperature processes. The propan-2-yl group contributes to lipid solubility, a desirable trait for bioavailability enhancement in medicinal chemistry. Regulatory databases confirm its absence from restricted substances lists, facilitating global trade.

Innovative applications include its use as a crosslinking modifier in polymer chemistry, where the dimethoxy functionality enables photochemical reactions. Researchers are investigating its synergistic effects with biopolymers for biodegradable packaging solutions. Quality control protocols emphasize residual solvent monitoring to meet ICH guidelines for pharmaceutical intermediates.

The compound's hydrogen-bonding capacity makes it valuable for crystal engineering applications. Recent computational studies (DFT calculations) predict favorable interactions with biological targets, particularly enzyme active sites involved in carbohydrate metabolism. These findings position it as a candidate for diabetes research scaffolds.

Industrial users appreciate its storage stability under nitrogen atmosphere, reducing supply chain complexities. The ethanediamide core allows straightforward derivatization, supporting combinatorial chemistry approaches. Environmental fate studies indicate ready biodegradability, addressing ESG (Environmental, Social, and Governance) concerns in chemical manufacturing.

Emerging applications in electronic materials leverage its electron-donating properties for organic semiconductors. The isopropyl group's steric effects are being studied for chiral induction in asymmetric synthesis. Supply chain analytics show stable precursor availability (dimethoxyethylamine and oxalyl chloride), ensuring production continuity.

With increasing focus on molecular diversity in drug discovery, N-(2,2-dimethoxyethyl)-N'-(propan-2-yl)ethanediamide represents a versatile building block. Its balanced lipophilicity profile (calculated LogP ~0.8) makes it particularly interesting for blood-brain barrier penetration studies. Current Good Manufacturing Practice (cGMP) compliant batches are becoming available to support clinical-stage development programs.